Cas no 946664-62-6 (4-(4-Chloro-3-methylphenoxy)-2-methylphenylamine)

• Product Name: 4-(4-Chloro-3-methylphenoxy)-2-methylphenylamine
• CAS No: 946664-62-6
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 1071897
• PubChem ID: 26190333
• Update Time: 2025-06-08

4-(4-Chloro-3-methylphenoxy)-2-methylphenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-3-methylphenoxy)-2-methylphenylamine
• 4-(4-chloro-3-methylphenoxy)-2-methylaniline
• 946664-62-6
• SCHEMBL20565449
• AKOS005831621

• MDL： MFCD08687390
• Inchi： 1S/C14H14ClNO/c1-9-7-11(3-5-13(9)15)17-12-4-6-14(16)10(2)8-12/h3-8H,16H2,1-2H3
• InChI Key： BRZFEGUASMTPKB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)OC1=CC=C(C(C)=C1)N

Computed Properties

• Exact Mass: 247.0763918g/mol
• Monoisotopic Mass: 247.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(4-Chloro-3-methylphenoxy)-2-methylphenylamine

Introduction to 4-(4-Chloro-3-methylphenoxy)-2-methylphenylamine (CAS No. 946664-62-6)

4-(4-Chloro-3-methylphenoxy)-2-methylphenylamine, identified by its CAS number 946664-62-6, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of considerable interest in medicinal research. The structural features of this molecule, particularly the presence of a 4-chloro-3-methylphenoxy moiety and a 2-methylphenylamine group, contribute to its unique chemical and pharmacological properties.

The synthesis of 4-(4-Chloro-3-methylphenoxy)-2-methylphenylamine involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the 4-chloro-3-methylphenol, which is then converted into the corresponding phenoxy intermediate through nucleophilic substitution. This intermediate is subsequently coupled with 2-methylphenylamine via a condensation reaction, yielding the desired product. The precision required in these steps underscores the importance of high-purity reagents and controlled reaction conditions to ensure optimal yield and minimal byproduct formation.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. 4-(4-Chloro-3-methylphenoxy)-2-methylphenylamine has emerged as a compound of interest due to its structural similarity to known pharmacophores that exhibit various biological activities. Research has indicated that this molecule may possess properties relevant to the treatment of neurological disorders, cardiovascular diseases, and inflammatory conditions. The presence of both the 4-chloro-3-methylphenoxy and 2-methylphenylamine groups suggests potential interactions with multiple target proteins, which could be exploited for therapeutic purposes.

The pharmacological profile of 4-(4-Chloro-3-methylphenoxy)-2-methylphenylamine has been explored through both in vitro and in vivo studies. Initial experiments have demonstrated that this compound can modulate the activity of certain enzymes and receptors, leading to alterations in cellular signaling pathways. For instance, studies have shown that it may interact with monoamine transporters, which are crucial for neurotransmitter homeostasis. Additionally, its ability to influence cytoprotective mechanisms has been observed, suggesting potential applications in neuroprotective therapies.

The development of new drug candidates relies heavily on understanding their interaction with biological systems at a molecular level. Advanced computational methods, such as molecular docking and dynamic simulations, have been employed to predict how 4-(4-Chloro-3-methylphenoxy)-2-methylphenylamine might bind to its targets. These studies have provided valuable insights into the compound's binding affinity and mode of action, guiding further optimization efforts. The integration of computational chemistry with experimental validation has accelerated the discovery process, enabling researchers to identify promising candidates more efficiently.

The synthetic methodologies for producing 4-(4-Chloro-3-methylphenoxy)-2-methylphenylamine have been refined over time to enhance both yield and purity. Recent advancements in green chemistry principles have encouraged the adoption of sustainable synthetic routes that minimize waste and reduce environmental impact. Techniques such as catalytic hydrogenation and microwave-assisted synthesis have been explored to streamline the production process while maintaining high chemical efficiency. These innovations not only improve cost-effectiveness but also align with global efforts toward sustainable pharmaceutical manufacturing.

The potential therapeutic applications of 4-(4-Chloro-3-methylphenoxy)-2-methylphenylamine are further supported by preclinical studies conducted on animal models. These studies have provided evidence of its efficacy in mitigating symptoms associated with various diseases. For example, research has shown that it may exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. Similarly, its ability to modulate neurotransmitter levels has raised hopes for its use in managing conditions such as depression and anxiety disorders.

The regulatory landscape for new drug development necessitates rigorous testing to ensure safety and efficacy before human clinical trials can commence. Regulatory agencies require comprehensive data on a compound's pharmacokinetics, toxicology, and mechanism of action before approving it for therapeutic use. The ongoing research on 4-(4-Chloro-3-methylphenoxy)-2-methylphenylamine aims to address these requirements by providing robust scientific evidence supporting its potential as a therapeutic agent.

In conclusion, 4-(4-Chloro-3-methylphenoxy)-2-methylphenylamine (CAS No. 946664-62-6) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. The combination of traditional synthetic chemistry with modern computational techniques has facilitated a deeper understanding of its properties and applications. As research continues to unfold, this molecule holds promise for contributing to advancements in medicine by addressing unmet therapeutic needs.